Cas no 167496-70-0 (Ethanone,1-(4-fluoropentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl)-)

• Product Name: Ethanone,1-(4-fluoropentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl)-
• CAS No: 167496-70-0
• MF: C₁₀H₉FO
• MW: 164.176266431808
• CID: 110953
• PubChem ID: 10352024
• Update Time: 2025-04-18

Ethanone,1-(4-fluoropentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(4-fluoropentacyclo[4.2.0.02,5.03,8.04,7]oct-1-yl)-
• Ethanone, 1-(4-fluoropentacyclo[4.2.0.02,5.03,8.04,7]octyl)- (9CI)
• 1-(4-fluorocuban-1-yl)ethanone
• 167496-70-0

• Inchi： 1S/C10H9FO/c1-2(12)9-3-6-4(9)8-5(9)7(3)10(6,8)11/h3-8H,1H3
• InChI Key： LNZNCPRIWMAETI-UHFFFAOYSA-N
• SMILES： FC12C3C4C1C1C2C3C14C(C)=O

Computed Properties

• Exact Mass: 164.06377
• Monoisotopic Mass: 164.063743068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07